10.1039/C1SM05769C | Reversible aggregation of responsive polymer-stabilized colloids and the pH-dependent formation of porous scaffolds†

Reversible aggregation of responsive polymer-stabilized colloids and the pH-dependent formation of porous scaffolds†

Soft Matter Pub Date: 2011-07-12 DOI: 10.1039/C1SM05769C

Abstract

Branched copolymer stabilized emulsion droplets can be used as templates for the production of surface-functionalized colloidal particles. The pre-defined pH-responsive surface functionality can control the solution behavior of these colloids—from highly disperse to aggregated. The colloids can co-encapsulate various hydrophobic molecules and can be assembled into large site-isolated 3D aggregates with internal macroporosities dictated by the method of dehydration employed. The assembled colloids can be rehydrated and remain stable in acidic water but disassemble back into disperse colloids on raising the solution pH. Thus these functional colloids have potential application as building blocks for the preparation of modular scaffold materials

Share View Original Text

Recommended Literature

[1] Reactions and relative potentials of some metal ions in unstable valency states Chem. Commun. (London), 1966, 715-716 10.1039/C19660000715
[2] Surface crosslinking effects on contamination resistance of functionalised polymers† Lachlan A. Shaw,George Yiapanis,David J. Henry,Shane MacLaughlin,Evan Evans,Irene YarovskySoft Matter, 2013,9, 1798-1806 10.1039/C2SM27695J
[3] Intrinsic fluctuations of cell migration under different cellular densities Song Chen,Na Li,Su-Fan Hsu,Jiazheng Zhang,Pik-Yin Lai,Chi-Keung Chan,Wei ChenSoft Matter, 2014,10, 3421-3425 10.1039/C3SM52752B
[4] Small molecule activation by mixed methyl/methylidene rare earth metal complexes† Jianquan Hong,Zhenhua Li,Zhening Chen,Linhong Weng,Xigeng Zhou,Lixin ZhangDalton Trans., 2016,45, 6641-6649 10.1039/C6DT00314A
[5] Evaluation of the efficacy and safety of Ganoderma lucidum mycelium-fermented liquid on gut microbiota and its impact on cardiovascular risk factors in human† Qizheng Wu,Houcheng Zhang,Min ChenRSC Adv., 2017,7, 45093-45100 10.1039/C7RA08087E
[6] Triethylamine-templated nanocalix Ln12 clusters of diacylhydrazone: crystal structures and magnetic properties† Zhi-Rong Luo,Hua-Hong Zou,Zi-Lu Chen,Bo Li,Kai WangDalton Trans., 2019,48, 17414-17421 10.1039/C9DT03335A
[7] Control of electron transfer between Ce3+ and Cr3+ in the Y3Al5−xGaxO12 host via conduction band engineering† Pieter Dorenbos,Adrie J. J. Bos,Keisuke Kuroishi,Setsuhisa TanabeJ. Mater. Chem. C, 2015,3, 5642-5651 10.1039/C5TC00546A
[8] Bipolar-interface fuel cells – an underestimated membrane electrode assembly concept for PGM-free ORR catalysts Sustainable Energy Fuels, 2020,4, 2508-2518 10.1039/D0SE00288G
[9] C–H···π hydrogen bonding vs. anion complexation in rhodium(I) complexes of cyclotriveratrylene Chem. Commun., 1998, 1409-1410 10.1039/A801745J
[10] Structure and assembly mechanisms of toxic human islet amyloid polypeptide oligomers associated with copper† Hyuck Jin Lee,Dong-Gi Mun,Satoko Akashi,Sang-Won Lee,Mi Hee Lim,Hugh I. KimChem. Sci., 2016,7, 5398-5406 10.1039/C6SC00153J

Reversible aggregation of responsive polymer-stabilized colloids and the pH-dependent formation of porous scaffolds†

Abstract

Recommended Literature

Journal Name：Soft Matter

Research Products